Cas no 401629-04-7 (3-Cyclopropyl-1H-pyrazole-5-carboxylic acid)
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a cyclopropyl substituent and a pyrazole core. This compound is of interest in medicinal chemistry and agrochemical research due to its versatile scaffold, which serves as a key intermediate in the synthesis of biologically active molecules. The cyclopropyl group enhances steric and electronic properties, potentially improving binding affinity and metabolic stability in target applications. Its carboxylic acid functionality allows for further derivatization, enabling the development of amides, esters, and other derivatives. The compound's structural rigidity and synthetic accessibility make it a valuable building block for drug discovery and material science applications.
401629-04-7 structure
Product Name:3-Cyclopropyl-1H-pyrazole-5-carboxylic acid
CAS No:401629-04-7
MF:C7H8N2O2
MW:152.150621414185
MDL:MFCD04967194
CID:92840
PubChem ID:24883361
Update Time:2025-11-06
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclopropyl-1H-pyrazole-5-carboxylic acid
- 5-Cyclopropyl-1H-pyrazole-3-carboxylic acid
- 3-Cyclopropylpyrazole-5-carboxylic acid
- 5-Cyclopropyl-2H-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylicacid,5-cyclopropyl-(9CI)
- 5-cyclopropyl-1H-pyrazole-3-carboxylic acid(SALTDATA: FREE)
- 1H-Pyrazole-3-carboxylicacid, 5-cyclopropyl-
- 5-cyclopropylpyrazole-3-carboxylic acid
- ChemDiv2_003234
- GNWMHLBUCXEXPE-UHFFFAOYSA-N
- HMS1378C22
- SBB007084
- BDBM50216533
- BBL008318
- HTS000459
- DTXSID30960603
- AKOS000305947
- EU-0033270
- FT-0760511
- BB 0239266
- J-517446
- BS-3841
- A873432
- EN300-30961
- A1-00163
- CHEMBL247098
- CS-0037041
- DIPHENYLDITHIOPHOSPHONICACID
- AM803849
- F8888-5385
- SS-4027
- 3-Cyclopropylpyrazole-5-carboxylic acid, 97%
- AKOS000271358
- MFCD04967194
- SY027528
- 401629-04-7
- SCHEMBL666117
- Z1270210936
- 5-cyclopropyl-1H-pyrazole-3-carboxylicacid
- 5-Cyclopropyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
- FT-0678704
- F3250-0662
- 890591-72-7
- G71499
- STK299962
- ALBB-008851
- DB-031954
-
- MDL： MFCD04967194
- Inchi： 1S/C7H8N2O2/c10-7(11)6-3-5(8-9-6)4-1-2-4/h3-4H,1-2H2,(H,8,9)(H,10,11)
- InChI Key： GNWMHLBUCXEXPE-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C2CC2)NN=1)=O
Computed Properties
- Exact Mass: 152.05900
- Monoisotopic Mass: 152.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.7
- Topological Polar Surface Area: 66
Experimental Properties
- Color/Form: powder
- Density: 1.499±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 195-199 °C (lit.)
- Boiling Point: 429.3°Cat760mmHg
- Flash Point: 213.5°C
- Refractive Index: 1.665
- Solubility: Very slightly soluble (0.5 g/l) (25 º C),
- PSA: 65.98000
- LogP: 0.98530
- Solubility: Not determined
- Sensitiveness: Air Sensitive
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H319
- Warning Statement： P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R22
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 038556-1g |
3-Cyclopropylpyrazole-5-carboxylic acid |
401629-04-7 | 95% | 1g |
￡65.00 | 2022-03-01 | |
| Fluorochem | 038556-5g |
3-Cyclopropylpyrazole-5-carboxylic acid |
401629-04-7 | 95% | 5g |
￡130.00 | 2022-03-01 | |
| Fluorochem | 038556-25g |
3-Cyclopropylpyrazole-5-carboxylic acid |
401629-04-7 | 95% | 25g |
￡431.00 | 2022-03-01 | |
| Apollo Scientific | OR903172-1g |
5-Cyclopropyl-1H-pyrazole-3-carboxylic acid |
401629-04-7 | 96% | 1g |
£100.00 | 2025-02-20 | |
| Apollo Scientific | OR903172-5g |
5-Cyclopropyl-1H-pyrazole-3-carboxylic acid |
401629-04-7 | 96% | 5g |
£185.00 | 2025-02-20 | |
| Apollo Scientific | OR903172-10g |
5-Cyclopropyl-1H-pyrazole-3-carboxylic acid |
401629-04-7 | 96% | 10g |
£250.00 | 2025-02-20 | |
| Chemenu | CM188579-1g |
5-Cyclopropyl-2H-pyrazole-3-carboxylic acid |
401629-04-7 | 95+% | 1g |
$65 | 2021-08-05 | |
| Chemenu | CM188579-5g |
5-Cyclopropyl-2H-pyrazole-3-carboxylic acid |
401629-04-7 | 95+% | 5g |
$195 | 2021-08-05 | |
| Chemenu | CM188579-10g |
5-Cyclopropyl-2H-pyrazole-3-carboxylic acid |
401629-04-7 | 95+% | 10g |
$375 | 2021-08-05 | |
| ChemScence | CS-0037041-5g |
5-Cyclopropyl-1H-pyrazole-3-carboxylic acid |
401629-04-7 | 99.70% | 5g |
$114.0 | 2022-04-27 |
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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